Cas no 31181-83-6 ((5-iodo-2-pyridinyl)methanol)

• Product Name: (5-iodo-2-pyridinyl)methanol
• CAS No: 31181-83-6
• MF: C₆H₆INO
• MW: 235.022413730621
• MDL: MFCD18089156
• CID: 1445839
• PubChem ID: 58538757
• Update Time: 2025-06-08

(5-iodo-2-pyridinyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-iodo-2-pyridinyl)methanol
• (5-iodo-pyridin-2-yl)-methanol
• 2-(hydroxymethyl)-5-iodopyridine
• CTK3G7291
• 1-(5-iodopentyl)benzene
• 5-phenyl-1-iodopentane
• 5-phenyliodopentane
• (5-iodopentyl)benzene
• 1-iodo-5-phenylpentane
• Pentane, 1-iodo-5-phenyl-
• Benzene, (5-iodopentyl)-
• ACMC-20m2zr
• SureCN2112457
• 5-phenylpentyl iodide
• AC1LBNY6
• (5-iodo-pyridin-2-yl)-methanol; 2-(hydroxymethyl)-5-iodopyridine; CTK3G7291; 1-(5-iodopentyl)benzene; 5-phenyl-1-iodopentane; 5-phenyliodopentane; (5-iodopentyl)benzene; 1-iodo-5-phenylpentane; Pentane, 1-iodo-5-phenyl-; Benzene, (5-iodopentyl)-; ACMC-20m2zr; SureCN2112457; 5-phenylpentyl iodide; AC1LBNY6;
• AT35476
• DB-414065
• SCHEMBL2320029
• (5-iodopyridin-2-yl)methanol
• 5-Iodo-2-pyridinemethanol
• 31181-83-6
• QFUMMMIVEFHBEV-UHFFFAOYSA-N

• MDL： MFCD18089156
• Inchi： 1S/C6H6INO/c7-5-1-2-6(4-9)8-3-5/h1-3,9H,4H2
• InChI Key： QFUMMMIVEFHBEV-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)CO

Computed Properties

• Exact Mass: 234.94941g/mol
• Monoisotopic Mass: 234.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Additional information on (5-iodo-2-pyridinyl)methanol

Introduction to (5-iodo-2-pyridinyl)methanol (CAS No. 31181-83-6)

(5-iodo-2-pyridinyl)methanol, with the CAS number 31181-83-6, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with an iodine atom at the 5-position and a hydroxymethyl group at the 2-position, has garnered considerable attention due to its versatile reactivity and potential applications in synthetic chemistry.

The structural attributes of (5-iodo-2-pyridinyl)methanol make it a valuable building block for the development of novel molecules. The presence of the iodine atom allows for various cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex organic frameworks. Additionally, the hydroxymethyl group provides a site for further functionalization, enabling the synthesis of more intricate derivatives.

In recent years, there has been a surge in research focusing on pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds exhibit properties ranging from antimicrobial to anticancer effects. Specifically, (5-iodo-2-pyridinyl)methanol has been explored in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The iodine substituent facilitates the introduction of diverse pharmacophores, enhancing the compound's potential as a drug candidate.

Moreover, (5-iodo-2-pyridinyl)methanol has found applications in the development of agrochemicals. Its structural motif is reminiscent of several natural products known for their pesticidal and herbicidal properties. Researchers have leveraged its reactivity to create novel compounds that exhibit improved efficacy and reduced environmental impact compared to traditional agrochemicals. This aligns with the growing demand for sustainable agricultural practices worldwide.

The synthesis of (5-iodo-2-pyridinyl)methanol typically involves halogenation and functional group transformations starting from commercially available pyridine precursors. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can access high-quality material for their studies. These advancements underscore the compound's importance in both academic and industrial settings.

Recent publications highlight the role of (5-iodo-2-pyridinyl)methanol in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry described its use in generating a series of pyridine-based inhibitors with potent activity against specific disease targets. The study emphasized the compound's utility in drug discovery pipelines due to its structural flexibility and ease of modification.

Another notable application is its use as a precursor in the synthesis of luminescent materials. Pyridine derivatives are known for their ability to emit light under certain conditions, making them valuable in optoelectronic devices and biological imaging probes. The iodine atom in (5-iodo-2-pyridinyl)methanol serves as a handle for further functionalization, allowing chemists to tailor the photophysical properties of these materials.

The compound's significance extends beyond its immediate applications. It serves as a model system for understanding reaction mechanisms and developing new synthetic strategies. For instance, investigations into its participation in cross-coupling reactions have contributed to our fundamental understanding of these transformations, paving the way for more efficient synthetic routes across various disciplines.

In conclusion, (5-iodo-2-pyridinyl)methanol (CAS No. 31181-83-6) is a multifaceted compound with broad utility in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers aiming to develop innovative solutions to global challenges. As research continues to uncover new applications for this compound, its importance is only set to grow.